Cas no 1518859-31-8 ((2-bromo-5-methylphenyl)methanesulfonyl chloride)

• Product Name: (2-bromo-5-methylphenyl)methanesulfonyl chloride
• CAS No: 1518859-31-8
• MF: C₈H₈BrClO₂S
• MW: 283.569919586182
• MDL: MFCD26064619
• CID: 4603612
• PubChem ID: 83746452
• Update Time: 2025-10-30

(2-bromo-5-methylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-bromo-5-methylphenyl)methanesulfonyl chloride

• MDL： MFCD26064619
• Inchi： 1S/C8H8BrClO2S/c1-6-2-3-8(9)7(4-6)5-13(10,11)12/h2-4H,5H2,1H3
• InChI Key： HHVFQGNQWIEXBX-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC(C)=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (2-bromo-5-methylphenyl)methanesulfonyl chloride

Introduction to (2-bromo-5-methylphenyl)methanesulfonyl chloride (CAS No. 1518859-31-8)

(2-bromo-5-methylphenyl)methanesulfonyl chloride, with the CAS number 1518859-31-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a brominated aromatic ring and a methanesulfonyl chloride functional group, make it a versatile building block for medicinal chemists.

The< strong>methanesulfonyl chloride moiety in this compound is particularly noteworthy due to its reactivity and utility in forming sulfonamide derivatives. Sulfonamides are a class of compounds that have demonstrated remarkable efficacy across a wide range of therapeutic applications, including antibacterial, antiviral, and anti-inflammatory treatments. The presence of the bromine atom at the 2-position of the phenyl ring enhances the electrophilicity of the aromatic system, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focused on developing new sulfonamide-based drugs to combat emerging resistant strains of pathogens and to address unmet medical needs. The< strong>2-bromo-5-methylphenyl)methanesulfonyl chloride compound plays a pivotal role in this endeavor by providing a convenient starting point for constructing complex sulfonamide structures. For instance, studies have shown its utility in synthesizing inhibitors targeting enzyme-protein interactions involved in cancer progression and inflammation.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, most notably cancer. By modifying the< strong>methanesulfonyl chloride group or introducing additional functional groups at strategic positions on the aromatic ring, researchers can fine-tune the binding affinity and selectivity of their kinase inhibitors. This has led to several promising candidates entering clinical trials, showcasing the compound's importance in drug discovery.

The< strong>2-bromo-5-methylphenyl)methanesulfonyl chloride CAS No. 1518859-31-8 also finds applications in materials science, particularly in the synthesis of advanced polymers and coatings. The sulfonyl chloride functionality allows for the introduction of sulfonate groups into polymer backbones, enhancing properties such as water solubility and thermal stability. These modified polymers have potential applications in electronics, aerospace, and biomedical devices.

Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for this compound. Efforts are underway to develop catalytic systems that minimize waste and reduce energy consumption without compromising yield or purity. For example, transition metal-catalyzed reactions are being optimized to achieve higher selectivity and efficiency in the synthesis of< strong>(2-bromo-5-methylphenyl)methanesulfonyl chloride.

The pharmaceutical industry continues to leverage this compound for its versatility in drug design. By incorporating it into libraries of compounds for high-throughput screening, researchers can identify novel molecules with therapeutic potential more rapidly than traditional methods allow. This approach has been particularly successful in identifying inhibitors of protein-protein interactions, which are notoriously difficult to target with small molecules.

In conclusion, (2-bromo-5-methylphenyl)methanesulfonyl chloride (CAS No. 1518859-31-8) is a multifaceted compound with significant implications across pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop innovative therapeutic agents and advanced materials. As research progresses, we can expect to see even broader applications for this versatile intermediate.